8-Fluoro-1,2,3,4-tetrahydroisoquinoline
Overview
Description
8-Fluoro-1,2,3,4-tetrahydroisoquinoline is a chemical compound with the molecular formula C9H10FN . It is a secondary amine and forms an important class of the isoquinoline alkaloids family .
Synthesis Analysis
The synthesis of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline is based on a directed ortho-lithiation reaction . This key intermediate is then applied in various transformations. Fluorine–amine exchange affords the corresponding 8-amino-3,4-dihydroisoquinolines, suitable starting compounds for the synthesis of 1-substituted 8-amino-tetrahydroisoquinolines .Molecular Structure Analysis
The molecular structure of 8-Fluoro-1,2,3,4-tetrahydroisoquinoline is represented by the InChI code1S/C9H10FN.ClH/c10-9-3-1-2-7-4-5-11-6-8 (7)9;/h1-3,11H,4-6H2;1H . Chemical Reactions Analysis
Reduction and alkylation reactions of 8-fluoro-3,4-dihydroisoquinoline lead to novel 1,2,3,4-tetrahydroisoquinoline derivatives that can be used as building blocks in the synthesis of potential central nervous system drug candidates .Physical And Chemical Properties Analysis
8-Fluoro-1,2,3,4-tetrahydroisoquinoline has a molecular weight of 187.64 . It is an off-white solid .Scientific Research Applications
Medicinal Chemistry
8-Fluoro-1,2,3,4-tetrahydroisoquinoline is a type of 1,2,3,4-tetrahydroisoquinolines (THIQ) which form an important class of isoquinoline alkaloids . These compounds exert diverse biological activities against various infective pathogens and neurodegenerative disorders . The THIQ heterocyclic scaffold has garnered a lot of attention in the scientific community which has resulted in the development of novel THIQ analogs with potent biological activity .
Neurodegenerative Disorders
THIQ based natural and synthetic compounds, including 8-Fluoro-1,2,3,4-tetrahydroisoquinoline, have shown potential in the treatment of neurodegenerative disorders . This makes it a promising compound for further research in the field of neuroscience.
Infective Pathogens
THIQ compounds have shown diverse biological activities against various infective pathogens . This suggests that 8-Fluoro-1,2,3,4-tetrahydroisoquinoline could be used in the development of new antimicrobial agents.
Central Nervous System Drug Candidates
Reduction and alkylation reactions of 8-Fluoro-1,2,3,4-dihydroisoquinoline led to novel 1,2,3,4-tetrahydroisoquinoline derivatives that can be used as building blocks in the synthesis of potential central nervous system drug candidates .
Synthesis of 1-Substituted 8-Amino-Tetrahydroisoquinolines
Fluorine–amine exchange of 8-Fluoro-3,4-dihydroisoquinoline afforded the corresponding 8-amino-3,4-dihydroisoquinolines, suitable starting compounds for the synthesis of 1-substituted 8-amino-tetrahydroisoquinolines .
Synthesis of Novel Tetrahydroisoquinoline Derivatives
8-Fluoro-1,2,3,4-dihydroisoquinoline can be used in the synthesis of novel 1,2,3,4-tetrahydroisoquinoline derivatives . These derivatives can be used as building blocks in the synthesis of potential central nervous system drug candidates .
Mechanism of Action
Target of Action
8-Fluoro-1,2,3,4-tetrahydroisoquinoline, a derivative of tetrahydroisoquinolines (THIQ), is known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders
Mode of Action
Thiq analogs are known to interact with their targets, leading to changes in cellular processes
Biochemical Pathways
Thiq analogs are known to exert diverse biological activities, suggesting that they may affect multiple biochemical pathways
Result of Action
Thiq analogs are known to exert diverse biological activities against various infective pathogens and neurodegenerative disorders . This suggests that 8-Fluoro-1,2,3,4-tetrahydroisoquinoline may have similar effects.
Future Directions
The observed biological activity and interest in the elaboration of a simple synthesis of isoquinoline derivatives monosubstituted on the aromatic ring at position 8 have prompted the development of an efficient synthesis of 8-fluoro-3,4-dihydroisoquinoline key intermediate and its further transformation to 1,2,3,4-tetrahydroisoquinolines bearing various cyclic amino substituents at position 8 and diverse lipophilic substituents at position 1 . This could be a potential direction for future research.
properties
IUPAC Name |
8-fluoro-1,2,3,4-tetrahydroisoquinoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10FN/c10-9-3-1-2-7-4-5-11-6-8(7)9/h1-3,11H,4-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BQEDHMMZSRJZSN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC2=C1C=CC=C2F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10FN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60595588 |
Source
|
| Record name | 8-Fluoro-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60595588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
151.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
123594-01-4 |
Source
|
| Record name | 8-Fluoro-1,2,3,4-tetrahydroisoquinoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60595588 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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